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Compound of Interest

Compound Name: 5,7,8-Trimethoxyflavanone

Cat. No.: B15593042

Disclaimer: A specific Safety Data Sheet (SDS) for 5,7,8-Trimethoxyflavanone was not found
in the available search results. The following guidance is based on safety data for structurally
similar flavonoids and general chemical waste disposal procedures. Researchers must consult
their institution's Environmental Health and Safety (EH&S) office for specific disposal protocols
and adhere to all local, state, and federal regulations.

This document provides essential safety and logistical information for the proper disposal of
5,7,8-Trimethoxyflavanone, designed for researchers, scientists, and drug development
professionals. The procedural guidance below aims to ensure safe handling and environmental
protection.

Hazard Assessment and Safety Data

Based on data for similar methoxyflavones, 5,7,8-Trimethoxyflavanone should be handled as
a potentially hazardous substance. The primary hazards include potential harm if swallowed,
skin and eye irritation, and possible respiratory irritation. It may also be harmful to aquatic life
with long-lasting effects. Always handle this compound in a well-ventilated area, preferably a
fume hood, and wear appropriate personal protective equipment.

The following table summarizes key safety and physical data extrapolated from similar
compounds.
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Property

Data

Notes

Physical State

Solid.[1]

Assumed based on related

flavanones.

Hazard Statements

H302: Harmful if
swallowed.H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause
respiratory irritation.H412:
Harmful to aquatic life with

long lasting effects.

Based on 5,6,7-

Trimethoxyflavone.

Precautionary Statements

P273: Avoid release to the
environment.P280: Wear
protective gloves/protective
clothing.P302 + P352: IF ON
SKIN: Wash with plenty of
water.P501: Dispose of
contents/container to an

approved waste disposal plant.

General precautions for

hazardous chemicals.

195 - 197 °C (383 - 386.6 °F).

Data for a related flavanone;

Melting Point .

[1] treat as an estimate.

Keep containers tightly closed ] )

) Standard for solid chemical
Storage in a dry, cool, and well-

ventilated place.[1]

reagents.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of 5,7,8-Trimethoxyflavanone

waste and contaminated materials in a laboratory setting.

Personal Protective Equipment (PPE)

Before handling the chemical, ensure you are wearing the appropriate PPE to prevent

exposure:
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e Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).
o Body Protection: A lab coat is mandatory. Wear long pants and closed-toe shoes.

» Respiratory Protection: If there is a risk of generating dust, use a NIOSH-approved
respirator.

Spill Management

In the event of a spill, follow these procedures:
o Personal Safety: Avoid breathing dust and prevent contact with skin and eyes.[2]
o Containment: For dry spills, carefully sweep or scoop the material to avoid creating dust.

o Collection: Place the spilled material into a clearly labeled, sealable hazardous waste
container.

» Decontamination: Clean the affected area thoroughly. Use a suitable organic solvent (like
acetone or ethanol) to wipe the area, collecting the cleaning materials as hazardous waste.
Follow with a soap and water wash.

Disposal of Unused or Waste Product

Unused 5,7,8-Trimethoxyflavanone and reaction byproducts must be disposed of as
hazardous chemical waste.

» Waste Classification: This compound should be treated as a solid organic chemical waste.

o Waste Container: Transfer the waste material into a designated, properly labeled hazardous
waste container. Ensure the container is compatible with the chemical.

e Labeling: The waste container must be clearly labeled with the full chemical name ("5,7,8-
Trimethoxyflavanone”) and the appropriate hazard warnings (e.g., "Harmful," "Irritant").
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» Prohibition:Do not dispose of this chemical down the drain or in the regular trash. Discharge
into the environment must be avoided.[2]

Disposal of Contaminated Materials

o Empty Containers: "Empty" containers that held 5,7,8-Trimethoxyflavanone must be
decontaminated before disposal. Triple rinse the container with a suitable organic solvent
(e.g., acetone, ethanol).

e Rinsate Collection: Collect the solvent rinsate in a designated hazardous waste container for
liquid organic waste.

o Contaminated Labware: Any items heavily contaminated with the compound (e.g., weighing
paper, gloves, wipes) should be placed in the solid hazardous waste container.

Waste Storage and Collection

o Storage: Keep all hazardous waste containers securely sealed when not in use. Store them
in a designated satellite accumulation area within the laboratory.

o Professional Disposal: Arrange for the collection of the hazardous waste by your institution's
certified chemical waste disposal service.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of 5,7,8-
Trimethoxyflavanone.
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1. Preparation & Assessment

Start: Disposal of
5,7,8-Trimethoxyflavanone

:

A. Conduct Risk Assessment
(Review SDS for similar compounds)

:

B. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)
1

2. DisposagProcedure

C. Classify Waste
(Solid Organic Chemical Waste)

D. Place in Designated
Hazardous Waste Container

E. Securely Cap and Label Container
(Full chemical name, hazards)

3. Finail Steps
4

F. Decontaminate Emptied Containers
(Triple rinse with appropriate solvent)

G. Collect Rinsate as
Hazardous Waste
T

v

H. Store Waste Container in
Designated Satellite Accumulation Area

:

[End: Await Professional DisposaD

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 5,7,8-Trimethoxyflavanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. fishersci.com [fishersci.com]
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 To cite this document: BenchChem. [Proper Disposal Procedures for 5,7,8-
Trimethoxyflavanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593042#5-7-8-trimethoxyflavanone-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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